Cas no 872548-22-6 (3-(Piperidin-1-ylsulfonyl)benzaldehyde)

• Product Name: 3-(Piperidin-1-ylsulfonyl)benzaldehyde
• CAS No: 872548-22-6
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 2122381
• Update Time: 2023-08-04

3-(Piperidin-1-ylsulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-piperidinylsulfonyl)Benzaldehyde
• 3-(piperidin-1-ylsulfonyl)benzaldehyde
• Oprea1_582349
• XNJUDJDGKNMOAC-UHFFFAOYSA-N
• 3-(Piperidin-1-ylsulfonyl)benzaldehyde

• Inchi： 1S/C12H15NO3S/c14-10-11-5-4-6-12(9-11)17(15,16)13-7-2-1-3-8-13/h4-6,9-10H,1-3,7-8H2
• InChI Key： XNJUDJDGKNMOAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=O)C=1)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 62.8